Cas no 21387-88-2 ( )

• Product Name: &nbsp
• CAS No: 21387-88-2
• MF: C₁₃H₁₁Cl₃IO
• MW: 416.489313364029
• CID: 911733
• PubChem ID: 54600346
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (3-chloro-4-methoxyphenyl)-(3-chlorophenyl)iodanium,hydrochloride
• NSC178328
• NSC-178328
• 21387-88-2
• DTXSID80712932
• (3-chloro-4-methoxyphenyl)-(3-chlorophenyl)iodanium;hydrochloride
•  

• Inchi： 1S/C13H10Cl2IO.ClH/c1-17-13-6-5-11(8-12(13)15)16-10-4-2-3-9(14)7-10;/h2-8H,1H3;1H/q+1;
• InChI Key： JAURCAFOPXHSRP-UHFFFAOYSA-N
• SMILES： [I+](C1C=CC=C(C=1)Cl)C1C=CC(=C(C=1)Cl)OC.Cl

Computed Properties

• Exact Mass: 414.89200
• Monoisotopic Mass: 414.89202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 1.93240